Cas no 2680887-67-4 (Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate
• CAS No: 2680887-67-4
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5637403
• PubChem ID: 165924977
• Update Time: 2025-05-20

Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate
• EN300-28291515
• 2680887-67-4
• Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H18N2O2/c20-13-16-8-4-9-17(12-16)18-10-5-11-21(18)19(22)23-14-15-6-2-1-3-7-15/h1-4,6-9,12,18H,5,10-11,14H2
• InChI Key： QUPKPRQXFUVXMC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate

Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate (CAS No. 2680887-67-4): A Comprehensive Overview

Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate (CAS No. 2680887-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-carboxylate structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a subject of interest for researchers exploring novel drug candidates and chemical applications.

The benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate structure combines a pyrrolidine ring with a cyanophenyl substituent, offering versatile reactivity for further chemical modifications. This compound is particularly relevant in the context of modern drug discovery, where heterocyclic compounds like pyrrolidines are frequently employed due to their pharmacological properties. Researchers often inquire about its synthesis methods, solubility, and stability under various conditions, which are critical for its application in laboratory settings.

One of the most searched questions related to Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate is its role in medicinal chemistry. The compound's ability to act as a building block for central nervous system (CNS) targeting molecules has been explored in recent studies. Additionally, its 3-cyanophenyl group enhances its potential for interactions with biological targets, making it a candidate for further investigation in neurodegenerative disease research.

From a commercial perspective, CAS 2680887-67-4 is often sought after by pharmaceutical companies and research institutions. Its purity specifications and scalable synthesis routes are frequently discussed topics in industry forums. The demand for high-quality pyrrolidine derivatives has risen due to their utility in developing small-molecule therapeutics, aligning with current trends in personalized medicine.

In terms of chemical properties, Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate exhibits moderate polarity, which influences its chromatographic behavior and reaction kinetics. Researchers often optimize its purification techniques using methods like column chromatography or recrystallization. The compound's melting point and spectroscopic data (e.g., NMR, IR) are also critical for identification and quality control.

The growing interest in sustainable chemistry has prompted investigations into greener synthesis approaches for Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate. Questions about catalyst selection, solvent-free reactions, and energy-efficient processes are increasingly common in academic and industrial discussions. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing.

Another trending topic is the computational modeling of Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate derivatives. Researchers utilize molecular docking and QSAR studies to predict their biological activity, which accelerates drug discovery pipelines. The compound's structural flexibility allows for diverse modifications, making it a valuable template for virtual screening campaigns.

For laboratory handling, proper storage conditions of CAS 2680887-67-4 are essential to maintain its stability. Recommendations typically include protection from moisture and light, stored at controlled temperatures. These precautions ensure the compound's integrity for long-term use in research applications.

In summary, Benzyl 2-(3-cyanophenyl)pyrrolidine-1-carboxylate (CAS No. 2680887-67-4) represents a versatile and research-relevant compound with broad applications in pharmaceutical development and chemical synthesis. Its unique structural features and adaptability to modern drug design strategies continue to drive scientific and commercial interest worldwide.